6-(Methylamino)purine-13C2,15N
Description
6-(Methylamino)purine-¹³C₂,¹⁵N is a stable isotope-labeled purine derivative, where two carbon atoms are replaced with ¹³C isotopes and one nitrogen atom with ¹⁵N. This compound is structurally characterized by a methylamino (-NHCH₃) substituent at the 6-position of the purine ring. Isotopic labeling enables precise tracking in metabolic studies, pharmacokinetics, and mechanistic investigations, particularly in nucleic acid biochemistry and oncology research.
Properties
Molecular Formula |
C₄¹³C₂H₇N₄¹⁵N |
|---|---|
Molecular Weight |
152.13 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
6-Mercaptopurine-¹³C₂,¹⁵N
- Structure: Features a thiol (-SH) group at the 6-position instead of methylamino.
- Applications: Widely used as an antileukemic agent and immunosuppressant. Acts as a purine antagonist, inhibiting DNA/RNA synthesis .
- Isotopic Labeling : Labeled at two carbons (¹³C) and one nitrogen (¹⁵N), similar to the target compound.
- Synthesis : Prepared via nucleophilic substitution or enzymatic thiolation of labeled adenine derivatives .
2-Amino-6-mercaptopurine-¹³C₂,¹⁵N
- Structure: Combines a 2-amino group and 6-thiol substituent.
- Applications : Used in studies of thiopurine metabolism and autoimmune disorders.
- Isotopic Labeling : ¹³C₂ and ¹⁵N labels enhance NMR and mass spectrometry detection .
- Stability : High melting point (>300°C) due to strong hydrogen bonding and aromatic stacking .
2-Fluoroadenine-¹³C₂,¹⁵N
- Structure : Fluorine substitution at the 2-position enhances metabolic stability and bioavailability.
- Applications : Investigated for antiviral and anticancer activity.
- Isotopic Labeling : Labels facilitate pharmacokinetic profiling .
[13C3,15N2]-6-Mercaptopurine
- Structure : Additional ¹³C and ¹⁵N labels compared to the target compound.
- Applications : Advanced tracer studies in drug resistance mechanisms .
Physicochemical Properties
| Compound | Molecular Formula | Molecular Weight | Melting Point | Key Functional Group |
|---|---|---|---|---|
| 6-(Methylamino)purine-¹³C₂,¹⁵N | C₅¹³C₂H₇N₄¹⁵N | ~153.1* | Not Reported | -NHCH₃ |
| 6-Mercaptopurine-¹³C₂,¹⁵N | C₄¹³C₂H₅N₄¹⁵NS | 155.1 | >250°C | -SH |
| 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N | C₃¹³C₂H₅N₄¹⁵NS | 170.17 | >300°C | -NH₂, -SH |
| 2-Fluoroadenine-¹³C₂,¹⁵N | C₄¹³C₂H₄FN₄¹⁵N | ~154.1* | Not Reported | -F |
*Estimated based on unlabeled analogs.
Quality Control and Analytical Data
- Purity: 6-Mercaptopurine-¹³C₂,¹⁵N is reported at 99.40% purity (HPLC), while 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N undergoes LC-MS and NMR validation .
- Stability: Thiol-containing analogs (e.g., 6-Mercaptopurine) are prone to oxidation, requiring inert storage conditions, whereas methylamino derivatives may exhibit greater stability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
